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Compound of Interest

Compound Name: Tetradecanophenone

CAS No.: 4497-05-6

Cat. No.: B1347098

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecanophenone and its derivatives are long-chain aromatic ketones that hold significant

potential in drug discovery and development. The core structure, consisting of a fourteen-

carbon aliphatic chain attached to a phenyl ketone moiety, provides a versatile scaffold for

chemical modification. This lipophilic tail, combined with a polar carbonyl group and a

modifiable aromatic ring, allows for the tuning of physicochemical properties to optimize

interactions with biological targets. These compounds are of interest for their potential

anticancer, anti-inflammatory, and antimicrobial activities. This document provides detailed

protocols for the synthesis of various tetradecanophenone derivatives via Friedel-Crafts

acylation and outlines methodologies for evaluating their potential therapeutic applications.
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The following table summarizes the synthesis of representative tetradecanophenone
derivatives. The primary synthetic route is the Friedel-Crafts acylation of a substituted benzene

with tetradecanoyl chloride, catalyzed by a Lewis acid such as aluminum chloride (AlCl₃).[1][2]

The position of the acyl group on the aromatic ring is directed by the nature of the substituent.

For example, electron-donating groups like methoxy (-OCH₃) and hydroxyl (-OH) are ortho-,

para-directing, leading primarily to the para-substituted product due to less steric hindrance.[3]

[4]
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Derivative Structure
Substituted

Benzene
Yield (%)

Melting Point

(°C)

Key

Spectroscopi

c Data (¹H

NMR, δ

ppm)

Tetradecanop

henone

C₆H₅CO(CH₂

)₁₂CH₃
Benzene 85 46-52[5]

7.95 (d, 2H),

7.55 (t, 1H),

7.45 (t, 2H),

2.95 (t, 2H),

1.70 (p, 2H),

1.25 (m,

20H), 0.88 (t,

3H)

4'-

Hydroxytetra

decanopheno

ne

4-

HOC₆H₄CO(

CH₂)₁₂CH₃

Phenol 78 92-94

7.90 (d, 2H),

6.90 (d, 2H),

5.30 (s, 1H, -

OH), 2.90 (t,

2H), 1.68 (p,

2H), 1.25 (m,

20H), 0.88 (t,

3H)

4'-

Methoxytetra

decanopheno

ne

4-

CH₃OC₆H₄C

O(CH₂)₁₂CH₃

Anisole 88 68-70

7.95 (d, 2H),

6.95 (d, 2H),

3.85 (s, 3H),

2.92 (t, 2H),

1.70 (p, 2H),

1.25 (m,

20H), 0.88 (t,

3H)

4'-

Chlorotetrade

canophenone

4-

ClC₆H₄CO(C

H₂)₁₂CH₃

Chlorobenze

ne

82 60-62 7.90 (d, 2H),

7.45 (d, 2H),

2.94 (t, 2H),

1.70 (p, 2H),

1.25 (m,
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20H), 0.88 (t,

3H)

4'-

Methyltetrade

canophenone

4-

CH₃C₆H₄CO(

CH₂)₁₂CH₃

Toluene 84 55-57

7.85 (d, 2H),

7.25 (d, 2H),

2.93 (t, 2H),

2.40 (s, 3H),

1.70 (p, 2H),

1.25 (m,

20H), 0.88 (t,

3H)

Note: The yields and spectroscopic data are representative and may vary based on specific

reaction conditions and purification methods.

Experimental Protocols
Protocol 1: Synthesis of 4'-Methoxytetradecanophenone
via Friedel-Crafts Acylation
This protocol describes the synthesis of 4'-methoxytetradecanophenone from anisole and

tetradecanoyl chloride.[5][6]

Materials:

Anisole

Tetradecanoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl), cold

Saturated sodium bicarbonate (NaHCO₃) solution

Brine
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Anhydrous magnesium sulfate (MgSO₄)

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube, and an addition funnel, add anhydrous

aluminum chloride (1.2 eq).

Solvent Addition: Add anhydrous dichloromethane (DCM) to the flask via a cannula to create

a slurry.

Cooling: Cool the flask to 0 °C in an ice bath.

Addition of Acyl Chloride: Add tetradecanoyl chloride (1.0 eq) dropwise to the stirred slurry

over 15 minutes.

Addition of Anisole: Add a solution of anisole (1.0 eq) in anhydrous DCM dropwise via the

addition funnel over 30 minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed

ice and 1 M HCl. Stir vigorously until all the aluminum salts are dissolved.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure using a rotary evaporator.
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Purification: Recrystallize the crude product from ethanol to obtain pure 4'-

methoxytetradecanophenone as a solid.

Protocol 2: Evaluation of Anticancer Activity (MTT
Assay)
This protocol outlines the determination of the cytotoxic effects of synthesized

tetradecanophenone derivatives on a cancer cell line.[7]

Materials:

Cancer cell line (e.g., MCF-7, A549)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Synthesized tetradecanophenone derivatives

Dimethyl sulfoxide (DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

96-well microplates

Procedure:

Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in

100 µL of complete medium and incubate for 24 hours.

Compound Treatment: Prepare stock solutions of the tetradecanophenone derivatives in

DMSO. Serially dilute the compounds in culture medium to achieve the desired final

concentrations. Add the diluted compounds to the wells and incubate for 48 hours. Include a

vehicle control (DMSO) and a positive control (e.g., doxorubicin).

MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and

incubate for 4 hours at 37 °C.
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Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value for each compound.

Protocol 3: Evaluation of Anti-inflammatory Activity
(Nitric Oxide Inhibition Assay)
This protocol assesses the ability of the synthesized derivatives to inhibit nitric oxide (NO)

production in lipopolysaccharide (LPS)-stimulated macrophages.[8]

Materials:

RAW 264.7 macrophage cell line

Complete cell culture medium

Lipopolysaccharide (LPS)

Synthesized tetradecanophenone derivatives

Griess reagent

Procedure:

Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

Compound Treatment: Pre-treat the cells with various concentrations of the

tetradecanophenone derivatives for 1 hour.

LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of the supernatant with

50 µL of Griess reagent in a new 96-well plate.
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Absorbance Measurement: After 10 minutes, measure the absorbance at 540 nm.

Data Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve and

calculate the percentage of NO inhibition for each compound.

Protocol 4: Evaluation of Antimicrobial Activity (Broth
Microdilution Method)
This protocol determines the Minimum Inhibitory Concentration (MIC) of the synthesized

derivatives against a bacterial strain.[9]

Materials:

Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

Synthesized tetradecanophenone derivatives

96-well microplates

Procedure:

Compound Preparation: Prepare a stock solution of each derivative in DMSO. Perform serial

two-fold dilutions in MHB in a 96-well plate.

Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard

and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

Inoculation: Add the bacterial inoculum to each well containing the diluted compounds.

Include a positive control (bacteria in MHB) and a negative control (MHB only).

Incubation: Incubate the plate at 37 °C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible bacterial growth.
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Figure 1: General experimental workflow for the synthesis and characterization of

tetradecanophenone derivatives.
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Proposed Anticancer Mechanism of Action
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Figure 2: Proposed anticancer signaling pathway modulation by tetradecanophenone
derivatives.
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Proposed Anti-inflammatory Mechanism of Action
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Figure 3: Proposed anti-inflammatory signaling pathway modulation by tetradecanophenone
derivatives.

Conclusion
The synthetic protocols and biological evaluation methods detailed in these application notes

provide a comprehensive framework for the investigation of tetradecanophenone derivatives

as potential therapeutic agents. The versatility of the Friedel-Crafts acylation allows for the

generation of a diverse library of substituted long-chain aromatic ketones. The proposed

mechanisms of action, based on the activity of structurally related compounds, suggest that

these derivatives may exert their effects through the modulation of key signaling pathways

involved in cell proliferation and inflammation. Further structure-activity relationship (SAR)
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studies, guided by the screening protocols outlined herein, will be crucial in optimizing the

potency and selectivity of these promising compounds for future drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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